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Compound of Interest

(R)-2-
Compound Name: ) _ o
Methylpiperazine(L)tartaricacidsalt

Cat. No.: B1148240

An In-depth Technical Guide on the Safety and Handling of (R)-2-Methylpiperazine (L)-Tartaric
Acid Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
experimental considerations for (R)-2-Methylpiperazine (L)-Tartaric Acid Salt. This compound is
primarily utilized as a chiral resolving agent in the synthesis of optically active molecules within
drug development and other chemical industries.

Introduction

(R)-2-Methylpiperazine (L)-tartaric acid salt (CAS Number: 126458-16-0) is a diastereomeric
salt formed from the reaction of racemic 2-methylpiperazine with the chiral resolving agent L-
(+)-tartaric acid. The differential solubility of the resulting diastereomeric salts allows for the
separation of the (R)- and (S)-enantiomers of 2-methylpiperazine. This guide will focus on the
known safety aspects, handling procedures, and relevant experimental protocols associated
with this specific salt.

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for (R)-2-Methylpiperazine (L)-Tartaric Acid Salt is not
readily available, a hazard assessment can be derived from the properties of its constituent
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components: 2-methylpiperazine and L-tartaric acid.
2.1. Hazard Classification (Inferred)

Based on the data for 2-methylpiperazine, the salt should be handled as a substance with the
following potential hazards:

Flammable Solid: 2-Methylpiperazine is a flammable solid.[1][2] The salt may also be
flammable.

o Skin Corrosion/Irritation: 2-Methylpiperazine is known to cause severe skin burns and eye
damage.[1][3][4] L-tartaric acid can also cause serious eye damage.[5] Therefore, the salt is
expected to be corrosive or irritating to the skin and eyes.

o Respiratory Irritation: Inhalation of dusts may cause respiratory irritation.

o Harmful if Swallowed or in Contact with Skin: 2-Methylpiperazine is harmful if it comes into
contact with skin.[2] Accidental ingestion may be damaging to health.[3]

2.2. Precautionary Measures and Personal Protective Equipment (PPE)

Due to the inferred hazards, the following precautions are mandatory when handling (R)-2-
Methylpiperazine (L)-Tartaric Acid Salt:

e Engineering Controls: Handle the material in a well-ventilated area, preferably in a fume
hood, to minimize dust inhalation.

o Eye Protection: Wear chemical safety goggles or a face shield.[1][5]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and other protective
clothing to prevent skin contact.[1]

o Respiratory Protection: If dusts are generated and engineering controls are insufficient, use a
NIOSH-approved respirator for particulates.[1]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.
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Physical and Chemical Properties

Quantitative data for the salt is limited. The following table summarizes available information for

the salt and its components.

(R)-2-
Methylpiperazine

Propert 2-Methylpiperazine  L-(+)-Tartaric Acid
S (L)-Tartaric Acid DAL *)
Salt
126458-16-0[6][7][8]
CAS Number ] 109-07-9[2] 87-69-4
Molecular Formula C9H18N206 C5H12N2[2][6] C4H606
] 250.25 g/mol
Molecular Weight 100.16 g/mol [2][6] 150.09 g/mol
(calculated)
Colorless or
White crystalline solid ] ) translucent crystalline
Appearance ) Light-yellow solid[3] ) )
(inferred) solid or white
crystalline powder
Melting Point Not available 65-67 °C 168-170 °C
Boiling Point Not available 155 °C Not available
Soluble in water
Solubility (inferred from Miscible with water Soluble in water

synthesis)

Handling and Storage

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep
away from heat, sparks, and open flames.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases (other than for specific chemical reactions).[3][4]

Experimental Protocols
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5.1. Synthesis of (R)-2-Methylpiperazine (L)-Tartaric Acid Salt (Diastereomeric Crystallization)

The following is a generalized protocol based on patent literature.[10][11] The exact conditions
may require optimization.
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Dissolve racemic (x)-2-methylpiperazine

and L-(+)-tartaric acid in a suitable solvent
(e.g., water or a water/alcohol mixture).

Step 2: Heating and Cooling

Heat the mixture to ensure complete dissolution.

:

Slowly cool the solution to induce crystallization.

The less soluble diastereomeric salt,
(R)-2-methylpiperazine (L)-tartrate,
will preferentially crystallize.

Isolate the crystals by filtration.

Wash the crystals with a small amount of cold solvent.
Dry the crystals under vacuum.

Click to download full resolution via product page

Figure 1. Workflow for the synthesis of the salt.
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Methodology Details:

Reactant Ratio: Typically, a 1:1 molar ratio of racemic 2-methylpiperazine to L-tartaric acid is
used.[10]

Solvent: Water is a common solvent, though solvent mixtures may be used to optimize
solubility differences.

Temperature Profile: The heating temperature should be sufficient to dissolve all reactants.
The cooling rate should be controlled to allow for the formation of well-defined crystals.

Seeding: Optionally, seed crystals of pure (R)-2-Methylpiperazine (L)-Tartaric Acid Salt can
be added during the cooling phase to promote crystallization of the desired diastereomer.

5.2. Purification

The primary method of purification is recrystallization.

Step 1: Redissolution

Dissolve the crude salt in a minimal amount
of hot solvent.

Allow the solution to cool slowly,
inducing recrystallization.

Filter, wash, and dry the purified crystals.

Click to download full resolution via product page

Figure 2. General workflow for purification by recrystallization.
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5.3. Analysis

The purity and enantiomeric excess of the resolved 2-methylpiperazine (after liberation from
the salt) can be determined by the following methods:

Chiral High-Performance Liquid Chromatography (HPLC): This is a common and accurate
method for determining the enantiomeric purity of the resolved amine. The diastereomeric
salt itself can also be analyzed.[12]

Polarimetry: The optical rotation of the liberated (R)-2-methylpiperazine can be measured
and compared to the literature value to determine its optical purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to confirm the
structure of the salt and to assess its purity. Chiral shift reagents may be used to determine
enantiomeric excess.

First Aid Measures

The following first aid measures are based on the potential hazards of the components:

Inhalation: Remove the victim to fresh air.[13][14] If breathing is difficult, administer oxygen.
Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area with
soap and plenty of water for at least 15 minutes.[1] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and
easy to do. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[14] If the victim is conscious,
give them water to drink. Seek immediate medical attention.[1]

Fire-Fighting and Accidental Release Measures

o Fire-Fighting: Use a dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a
fire.[14] A water spray can be used to cool containers.[4] Firefighters should wear self-
contained breathing apparatus.[1]
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o Accidental Release: Evacuate the area.[4] Wear appropriate personal protective equipment.
[14] Avoid generating dust. Carefully sweep up the spilled material and place it in a suitable
container for disposal.[1] Avoid flushing into drains.

Toxicological and Ecotoxicological Information

Specific toxicological and ecotoxicological data for (R)-2-Methylpiperazine (L)-Tartaric Acid Salt
are not available. The toxicological properties are expected to be a combination of those of 2-
methylpiperazine and L-tartaric acid. 2-Methylpiperazine is harmful and corrosive.[3][4] L-
tartaric acid is an irritant.[15] The environmental impact has not been fully evaluated. Dispose
of the chemical in accordance with local, state, and federal regulations. Do not release it into
the environment.[1]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. The information provided is based on the known properties of the
constituent components and general principles of chemical safety. All users should conduct
their own risk assessments and consult with qualified safety professionals before handling this
material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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